Cas no 959238-63-2 ([1-(methylaminomethyl)cyclopropyl]methanol)

[1-(Methylaminomethyl)cyclopropyl]methanol is a cyclopropane-derived compound featuring both hydroxymethyl and methylaminomethyl functional groups. This structure imparts versatility in synthetic applications, particularly as a chiral building block or intermediate in pharmaceutical and agrochemical synthesis. The cyclopropane ring offers steric constraint, potentially enhancing selectivity in reactions, while the polar functional groups improve solubility and reactivity in various media. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for designing bioactive molecules with optimized physicochemical properties. The compound’s stability under standard conditions and compatibility with common organic transformations further underscore its utility in medicinal chemistry and material science research.
[1-(methylaminomethyl)cyclopropyl]methanol structure
959238-63-2 structure
Product Name:[1-(methylaminomethyl)cyclopropyl]methanol
CAS No:959238-63-2
MF:C6H13NO
MW:115.173521757126
CID:859012
PubChem ID:25220857
Update Time:2025-10-29

[1-(methylaminomethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

    • (1-((Methylamino)methyl)cyclopropyl)methanol
    • [1-(methylaminomethyl)cyclopropyl]methanol
    • {1-[(Methylamino)methyl]cyclopropyl}methanol
    • [1-[(Methylamino)methyl]cyclopropyl]methanol
    • {1-[(methylamino)methyl]cyclopropyl}methanol(SALTDATA: FREE)
    • 959238-63-2
    • (1-methylaminomethyl-cyclopropyl)-methanol
    • (1-[(Methylamino)methyl]cyclopropyl)methanol, AldrichCPR
    • (1-[(Methylamino)methyl]cyclopropyl)methanol
    • SCHEMBL2278609
    • CS-0235228
    • EN300-154220
    • JDQZUWZHXPZFNU-UHFFFAOYSA-N
    • MFCD09864431
    • DTXSID90649366
    • CHEMBL4555450
    • C78636
    • LS-03438
    • SB84267
    • FT-0679662
    • AKOS005172353
    • STK506249
    • DA-17589
    • cyclopropanemethanol, 1-[(methylamino)methyl]-
    • ALBB-010154
    • MDL： MFCD09864431
    • Inchi： 1S/C6H13NO/c1-7-4-6(5-8)2-3-6/h7-8H,2-5H2,1H3
    • InChI Key： JDQZUWZHXPZFNU-UHFFFAOYSA-N
    • SMILES： OCC1(CNC)CC1

Computed Properties

  • Exact Mass: 115.10000
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26000
  • LogP: 0.36920

[1-(methylaminomethyl)cyclopropyl]methanol Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

[1-(methylaminomethyl)cyclopropyl]methanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

[1-(methylaminomethyl)cyclopropyl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
CM202087-5g
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abcr
AB218475-250 mg
{1-[(Methylamino)methyl]cyclopropyl}methanol, 95%; .
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M330983-1000mg
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Enamine
EN300-154220-0.05g
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 $44.0 2023-06-08
Enamine
EN300-154220-0.1g
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Enamine
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